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Compound of Interest

Compound Name: Abierixin

Cat. No.: B15561198 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of the polyether antibiotic Abierixin,

targeting researchers, scientists, and professionals in drug development. This document

consolidates available data on its chemical properties, biological activities, and methodologies

for its study.

Core Data Summary
Abierixin is a polyether antibiotic with established anticoccidial and weak antimicrobial and

ionophorous activities. The fundamental quantitative data for this compound are summarized

below.

Property Value Source

CAS Number 100634-16-0 N/A

Molecular Weight 724.96 g/mol N/A

Molecular Formula C40H68O11 N/A

Experimental Protocols
Isolation and Purification of Abierixin
Abierixin was first isolated from the mycelium of a nigericin-producing strain of Streptomyces

albus (NRRL B-1865). The general procedure for its extraction and purification involves a multi-
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step process combining solvent extraction and chromatographic techniques.[1]

1. Fermentation and Mycelium Collection:

Streptomyces albus is cultured in a suitable fermentation broth to encourage the production

of secondary metabolites, including Abierixin.

The mycelium is harvested from the culture broth by filtration or centrifugation.

2. Extraction:

The collected mycelium is extracted with organic solvents to solubilize Abierixin and other

lipophilic compounds.[1]

3. Chromatographic Purification:

The crude extract is subjected to column chromatography for initial purification.[1]

Further purification to obtain high-purity Abierixin is achieved through High-Performance

Liquid Chromatography (HPLC).[1]
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Fig. 1: General workflow for the isolation and purification of Abierixin.

Evaluation of Anticoccidial Activity
The anticoccidial properties of Abierixin have been demonstrated in chickens infected with

Eimeria tenella.[2] A general protocol for such an evaluation is as follows:

1. Animal Model:
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Day-old broiler chickens are typically used as the animal model.

The chickens are housed in a controlled environment and provided with a standard diet.

2. Infection:

At a specified age (e.g., 14 days), chickens are orally inoculated with a suspension of

sporulated Eimeria tenella oocysts to induce coccidiosis.

3. Treatment:

The experimental group receives Abierixin mixed into their feed at a specific concentration

(e.g., 40 ppm).

Control groups include an infected, untreated group and a non-infected, untreated group.

4. Data Collection and Analysis:

Parameters such as mortality rate, body weight gain, and fecal oocyst shedding are

monitored.

At the end of the experimental period, post-mortem examinations may be conducted to

assess intestinal lesion scores.

The efficacy of Abierixin is determined by comparing the outcomes in the treated group to

the control groups.

Mechanism of Action
As a polyether antibiotic, Abierixin functions as an ionophore. The general mechanism of

action for this class of compounds involves the transport of cations across biological

membranes. This process disrupts the natural ion gradients essential for cellular function,

leading to cell death.

Polyether ionophores like Abierixin typically form a lipophilic complex with a cation, facilitating

its transport across the lipid bilayer of the cell membrane. This transport is often an

electroneutral process, where the ionophore exchanges a cation (like K+) for a proton (H+),
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thereby dissipating both the cation and pH gradients. This disruption of ion homeostasis

ultimately leads to osmotic swelling and cell lysis.
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Fig. 2: Proposed ionophoretic mechanism of Abierixin.

While the specific signaling pathways affected by Abierixin have not been elucidated, its

ionophoric activity suggests that it would impact numerous cellular processes that are

dependent on ion gradients, such as nutrient transport, pH homeostasis, and membrane

potential. Further research is required to identify specific downstream signaling cascades that

are modulated by Abierixin's disruption of ion balance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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